Cas no 2140-68-3 (2'-O-Methylpseudouridine)

2'-O-Methylpseudouridine structure
2'-O-Methylpseudouridine structure
Product Name:2'-O-Methylpseudouridine
CAS No:2140-68-3
MF:C10H14N2O6
MW:258.227962970734
CID:4673912
PubChem ID:14367006
Update Time:2024-03-03

2'-O-Methylpseudouridine Chemical and Physical Properties

Names and Identifiers

    • 2'-O-Methylpseudouridine
    • Inchi: 1S/C10H14N2O6/c1-17-8-6(14)5(3-13)18-7(8)4-2-11-10(16)12-9(4)15/h2,5-8,13-14H,3H2,1H3,(H2,11,12,15,16)
    • InChI Key: WGNUTGFETAXDTJ-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1C1=CNC(NC1=O)=O)OC)O

Computed Properties

  • Exact Mass: 258.08518617g/mol
  • Monoisotopic Mass: 258.08518617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 117Ų
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